Cas no 1016757-78-0 (2-(1,4-diazepan-1-yl)-N-(prop-2-yn-1-yl)acetamide)

• Product Name: 2-(1,4-diazepan-1-yl)-N-(prop-2-yn-1-yl)acetamide
• CAS No: 1016757-78-0
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5229796
• PubChem ID: 24694170
• Update Time: 2025-10-30

2-(1,4-diazepan-1-yl)-N-(prop-2-yn-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine-1-acetamide, hexahydro-N-2-propyn-1-yl-
• 2-(1,4-diazepan-1-yl)-N-(prop-2-yn-1-yl)acetamide

• Inchi： 1S/C10H17N3O/c1-2-4-12-10(14)9-13-7-3-5-11-6-8-13/h1,11H,3-9H2,(H,12,14)
• InChI Key： ORVDIYFYEXKZJA-UHFFFAOYSA-N
• SMILES： N1(CC(NCC#C)=O)CCCNCC1

Additional information on 2-(1,4-diazepan-1-yl)-N-(prop-2-yn-1-yl)acetamide

Introduction to 2-(1,4-diazepan-1-yl)-N-(prop-2-yn-1-yl)acetamide (CAS No. 1016757-78-0)

2-(1,4-diazepan-1-yl)-N-(prop-2-yn-1-yl)acetamide, identified by the Chemical Abstracts Service Number (CAS No.) 1016757-78-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amide derivative features a unique structural motif combining a diazepane scaffold with an acetylamide group linked to a propargyl moiety. Such structural features make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The diazepane ring system is well-known for its potential pharmacological activity, often found in compounds exhibiting properties such as muscle relaxant, anxiolytic, and anticonvulsant effects. The presence of the propargyl group (prop-2-yn-1-yl) introduces additional chemical functionality, enabling diverse modifications and interactions with biological targets. This combination suggests that 2-(1,4-diazepan-1-yl)-N-(prop-2-yn-1-yl)acetamide may exhibit multifaceted biological activities, making it an attractive scaffold for medicinal chemists.

In recent years, there has been growing interest in the development of small-molecule modulators that can interact with complex biological systems. The acetamide moiety in this compound not only contributes to its solubility and metabolic stability but also provides a site for further derivatization. This flexibility allows researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of the compound, enhancing its potential as a lead structure for drug development.

One of the most compelling aspects of 2-(1,4-diazepan-1-yl)-N-(prop-2-yn-1-yl)acetamide is its potential application in modulating enzyme activity and receptor interactions. The diazepane core has been extensively studied for its ability to bind to proteins and enzymes involved in neurotransmitter signaling. Additionally, the propargyl group can participate in various chemical reactions, such as copper-catalyzed coupling reactions, which are widely used in the synthesis of complex organic molecules. These features make it a versatile building block for designing novel bioactive molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of small molecules with biological targets with unprecedented accuracy. These computational tools have been instrumental in identifying potential lead compounds like 2-(1,4-diazepan-1-yl)-N-(prop-2-yn-1-yl)acetamide that can modulate key biological pathways involved in diseases such as cancer, inflammation, and neurological disorders. By leveraging these technologies, researchers can accelerate the drug discovery process and bring new therapeutic options to patients more quickly.

The synthesis of 2-(1,4-diazepan-1-yl)-N-(prop-2-yn-1-y acetamide) presents an interesting challenge due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. For instance, transition-metal-catalyzed cross-coupling reactions have become indispensable tools in organic synthesis, allowing for the efficient formation of carbon-carbon bonds that are essential for constructing heterocyclic frameworks like the one found in this compound. These advances have not only improved yield and purity but also expanded the scope of possible molecular architectures.

The potential therapeutic applications of 2-(1,4-diazepan -1 -yl)-N-(prop -2 -yn -1 -yl)acetamide are still being explored, but preliminary studies suggest that it may have utility in several areas. For example, its ability to interact with neurotransmitter receptors could make it a candidate for treating conditions related to neurotransmitter imbalances. Additionally, its structural features might allow it to inhibit specific enzymes or modulate signaling pathways involved in inflammation or cancer progression.

In conclusion, 2 -( 1 , 4 - diazepan - 1 - yl ) - N -( prop - 2 - yn - 1 - yl ) acetamide ( CAS No . 1016757 - 78 - 0 ) represents a promising compound with significant potential in pharmaceutical research and drug development . Its unique structural features , combined with recent advancements in synthetic chemistry and computational biology , make it an exciting target for further investigation . As our understanding of biological systems continues to grow , compounds like this one will play an increasingly important role in developing innovative therapies to address unmet medical needs .